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Compound of Interest

Compound Name: CDK inhibitor Il

Cat. No.: B12457649

Get Quote

\ J

Product Focus: CDK Inhibitor Il (Indirubin-3'-monoxime) CAS Registry Number: 160807-49-8
Primary Solvent: Dimethyl Sulfoxide (DMSQO)

Compound Verification & Chemical Profile

Before proceeding, please verify your compound identity. "CDK Inhibitor II" is a trade name
that most commonly refers to Indirubin-3'-monoxime, but nomenclature varies by vendor.
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Feature Specification Technical Note

An ATP-competitive inhibitor of

Chemical Name Indirubin-3'-monoxime
CDK1, CDK2, and CDK5.[1]
Deep coloration is intrinsic to
Appearance Red to Orange Powder o
the bis-indole structure.
] Small molecule, highly
Molecular Weight 277.28 g/mol ]
hydrophobic.
Critical: Solubility drops
Solubility (DMSO) ~5-10 mg/mL exponentially with water
content.
) ] Stable for >2 years if protected
Storage (Solid) -20°C (Desiccated) ) )
from light and moisture.
Stable for ~3-6 months only if
Storage (Solution) -20°C or -80°C anhydrous conditions are

maintained.

The "Golden Rules" of Storage

Failure to follow these protocols is the primary cause of experimental inconsistency (e.g.,
shifting IC50 values).

The DMSO Hygroscopicity Trap

DMSO is highly hygroscopic; it absorbs moisture from the atmosphere immediately upon
opening.[2]

e The Mechanism: At -20°C, DMSO freezes. If the DMSO contains absorbed water, the
freezing process creates "water pockets" and concentration gradients.

e The Result: The hydrophobic CDK Inhibitor Il is "salted out" by the water, leading to micro-
precipitation that may be invisible to the naked eye but drastically reduces the effective
concentration.
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Recommended Handling Workflow

Use the following decision tree to ensure integrity.

Receive Lyophilized Powder

Avoid light

Reconstitute in Anhydrous DMSO
(>99.9% Purity)

Minimize air exposure

Aliquot Immediately

(Single-use volumes: 10-50 pL)

Prevent crystal growth

Flash Freeze (Liquid N2)

Store at -20°C or -80°C

When needed

Thaw at Room Temp
(Do NOT Heat >37°C)

Clear solution

Check for Precipitate
(Vortex 10s)

Click to download full resolution via product page

Figure 1: Optimal reconstitution and storage workflow to minimize freeze-thaw degradation.
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Troubleshooting Guide (FAQs)
Q1: My thawed DMSO stock solution has a fine
precipitate or looks cloudy. Is it usable?

Technical Verdict:No.

e Root Cause: This is likely "crash-out" precipitation caused by moisture ingress into the
DMSO over time, or a "cold shock" precipitation where the compound crystallized during the
freezing phase transition.

o Corrective Action:
o Warm the tube to 37°C for 5-10 minutes.
o Vortex vigorously for 30 seconds.
o Sonicate in a water bath for 5 minutes.

o Validation: Centrifuge at 13,000 x g for 5 minutes. If a pellet is visible, the concentration is
unknown. Discard and prepare fresh stock.

Q2: The color of the solution has shifted from deep red
to a lighter orangelyellow.

Technical Verdict:Proceed with Caution.

e Root Cause: Indirubin derivatives are chromogenic. A drastic color shift often indicates a pH
change (DMSO can become acidic over time as it degrades into dimethyl sulfide and
methanesulfonic acid) or oxidative degradation of the oxime group.

o Corrective Action: Check the pH of your buffer system. If the stock itself has shifted color
significantly compared to a fresh batch, oxidation has occurred. Discard.

Q3: | see a loss of potency (higher IC50) in my kinase
assay.

Technical Verdict:Compound degradation or adsorption.
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¢ Root Cause:

o Plastic Adsorption: CDK Inhibitor Il is hydrophobic. If diluted into aqueous buffer and
stored in plastic tubes for >1 hour before use, it may bind to the polypropylene walls.

o Precipitation in Media: Diluting a high-concentration DMSO stock (e.g., 10 mM) directly
into cold culture media can cause immediate precipitation.

e Corrective Action:

o Perform serial dilutions in DMSO first, keeping the DMSO concentration constant, then
transfer to the assay buffer as the final step.

o Ensure the final DMSO concentration in the assay is <1% (usually 0.1%) to prevent
solvent interference, but high enough to keep the drug soluble.

Validation Protocol: Self-Check System
If you suspect stock degradation, perform this simple absorbance check.

» Baseline: When opening a fresh batch, prepare a 10 uM working solution in your assay
buffer (e.g., PBS + 0.1% DMSO).

e Scan: Measure absorbance at ~500 nm (Indirubin-3'-monoxime peak absorbance). Record
the OD.

 Verification: When using an old stock, prepare the same 10 uM dilution.

 Criteria: If the OD at 500 nm has dropped by >10% compared to the baseline, the effective
concentration has decreased (likely due to precipitation or degradation).

Mechanistic Insight: Why Stability Matters

Understanding the molecular interaction ensures you respect the storage requirements.

CDK Inhibitor Il (Indirubin-3'-monoxime) functions by competing with ATP for the binding site
on the cyclin-dependent kinase.
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Figure 2: Competitive inhibition mechanism. Degradation of the inhibitor allows ATP to
outcompete, restoring cell cycle progression and yielding false negatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. sigmaaldrich.com [sigmaaldrich.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12457649/docs?utm_src=pdf-body-img#technical-support-center-optimizing-stability-of-cdk-inhibitor-ii
https://www.benchchem.com/product/b12457649/docs?utm_src=pdf-body#technical-support-center-optimizing-stability-of-cdk-inhibitor-ii
https://www.medchemexpress.com/CDK-IN-2.html
https://www.sigmaaldrich.com/US/en/product/mm/402085
https://www.researchgate.net/publication/26296854_Overcoming_Problems_of_Compound_Storage_in_DMSO_Solvent_and_Process_Alternatives
https://www.benchchem.com/product/b12457649?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/US/en/product/mm/402085
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12457649?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

2. In situ DMSO hydration measurements of HTS compound libraries - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. medchemexpress.com [medchemexpress.com]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Support Center: Optimizing Stability of CDK
Inhibitor Il]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12457649/docs#technical-support-center-optimizing-
stability-of-cdk-inhibitor-ii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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